2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, disodium salt

• CAS No.: 388633-48-5
• Product Name: 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, disodium salt
• Molecular Formula: C10H6Na2O8S2
• Molecular Weight: 364.3 g/mol
• IUPAC Name: disodium;4,5-dihydroxynaphthalene-2,7-disulfonate
• Standard InChI: InChI=1S/C10H8O8S2.2Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• Standard InChIKey: AFGPCIMUGMJQPD-UHFFFAOYSA-L
• SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])O)O)S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])O)O)S(=O)(=O)[O-].[Na+].[Na+]
• Related CAS: 148-25-4 (Parent)
• Synonyms: SODIUM 1,8-DIHYDROXYNAPHTHALENE-3,6-DISULFONATE;VITAS-BB TBB000616;CHROMOTROPIC ACID SODIUM SALT;CHROMOTROPIC SALT;CHROMOTROPIC ACID, NA;CHROMOTROPIC ACID DISODIUM SALT;4,5-DIHYDROXY-2,7-NAPHTHALENEDISULFONIC ACID DISODIUM SALT;4,5-DIHYDROXYNAPHTHALE
• Reference: 1: He HB, Ci YX, Chang WB, Gong WL. Simultaneous determination of iron(III) and; vanadium(V) by use of a kinetic-spectrophotometric and rapid mixing flow system. ; Talanta. 1991 Oct;38(10):1159-62. PubMed PMID: 18965277.; ; ; 2: Majumdar AK, Chatterjee AB. Chromotropic acid azo dyes of the pyridine series ; Spectrophotometric determination of nickel and cobalt in the presence of many; ions and their simultaneous determination. Talanta. 1966 Jun;13(6):821-8. PubMed ; PMID: 18959942.
• PubChem Compound: 67220
• Last Modified: Nov 11 2021